Cas no 2561513-54-8 ([S(R)]-N-[(S)-(4-Methoxyphenyl)[2-(di-tert-butylphosphino)phenyl]methyl]-N，2-dimethyl-2-propanesulfinamide)

• Product Name: [S(R)]-N-[(S)-(4-Methoxyphenyl)[2-(di-tert-butylphosphino)phenyl]methyl]-N，2-dimethyl-2-propanesulfinamide
• CAS No: 2561513-54-8
• Molecular Formula: C₂₇H₄₂NO₂PS
• Molecular Weight: 475.67
• MDL: MFCD33401857
• CID: 5143274
• PubChem ID: 156027949

[S(R)]-N-[(S)-(4-Methoxyphenyl)[2-(di-tert-butylphosphino)phenyl]methyl]-N，2-dimethyl-2-propanesulfinamide Properties

Names and Identifiers

• [S(R)]-N-[(S)-(4-Methoxyphenyl)[2-(di-tert-butylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide
• (R)-N-((S)-(2-(Di-tert-butylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
• SY287450
• (R)-N-[(R)-[2-(Di-tert-butylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• N-{[2-(di-tert-butylphosphanyl)phenyl](4-methoxyphenyl)methyl}-N,2-dimethylpropane-2-sulfinamide
• 2561513-54-8
• SY287449
• MFCD33401857
• MFCD33401858
• (R)-N-[(S)-[2-(Di-tert-butylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide

• MDL： MFCD33401857
• InChIKey： MPOMNJAUMBQMDT-RUBXLXHKSA-N
• Inchi： 1S/C27H42NO2PS/c1-25(2,3)31(26(4,5)6)23-15-13-12-14-22(23)24(28(10)32(29)27(7,8)9)20-16-18-21(30-11)19-17-20/h12-19,24H,1-11H3/t24-,32?/m0/s1
• SMILES： C1C=CC([C@@H](N(S(=O)C(C)(C)C)C)C2=CC=C(C=C2)OC)=C(P(C(C)(C)C)C(C)(C)C)C=1

Computed Properties

• Exact Mass: 475.26738775g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 475.26738775g/mol
• Heavy Atom Count: 32
• Complexity: 597
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 48.8Ų